Cas no 1805360-45-5 (Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate
• CAS No: 1805360-45-5
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4872842
• Update Time: 2025-06-10

Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-16-6-4-14-9(10(12)13)5(8(6)11)3-7(15)17-2/h4,10H,3H2,1-2H3
• InChI Key： VIRGXEGJFURBJI-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate

Methyl 4-Chloro-2-(Difluoromethyl)-5-Methoxypyridine-3-acetate (CAS No. 1805360-45-5): An Overview

Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate (CAS No. 1805360-45-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate is composed of a pyridine ring substituted with a chloro group at the 4-position, a difluoromethyl group at the 2-position, and a methoxy group at the 5-position. The acetate moiety is attached to the pyridine ring at the 3-position. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

One of the key aspects of Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate is its synthetic accessibility. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the sequential functionalization of a pyridine derivative through halogenation, fluorination, and methylation steps. These methods have been optimized to achieve high yields and purity, making the compound suitable for further research and development.

In terms of biological activity, Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate has shown promising results in several areas. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The pharmacological profile of Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate has been extensively studied in both in vitro and in vivo models. In vitro assays have revealed its ability to selectively bind to target proteins with high affinity and specificity. In vivo studies have further confirmed its efficacy and safety profile, with minimal adverse effects observed at therapeutic doses.

Moreover, the compound's physicochemical properties have been characterized in detail. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various formulations. The stability of Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate under different conditions has also been evaluated, ensuring its reliability as a research tool and potential drug candidate.

Recent advancements in computational chemistry have provided valuable insights into the molecular interactions of Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate. Molecular docking studies have elucidated the binding modes and key interactions with target proteins, guiding the rational design of more potent derivatives. These computational tools have accelerated the drug discovery process by identifying lead compounds with improved pharmacological properties.

In conclusion, Methyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-acetate (CAS No. 1805360-45-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, synthetic accessibility, biological activity, and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of this compound's potential, contributing to advancements in drug discovery and development.